N-((2-(dimethylamino)pyridin-4-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-(dimethylamino)pyridin-4-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.
BenchChem offers high-quality N-((2-(dimethylamino)pyridin-4-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-(dimethylamino)pyridin-4-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nonlinear Optics and Optical Signal Processing
Organic molecules with nonlinear optical (NLO) properties play a crucial role in optical signal processing applications. The compound , N-((2-(dimethylamino)pyridin-4-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide, has potential in this field. Here’s why:
- Intramolecular Charge Transfer (ICT) : This compound contains both donor (D) and acceptor (A) groups. The direct intramolecular charge transfer through π-conjugated double bonds results in linear and NLO properties. Researchers can explore its use in optical triggering, light frequency transducers, optical memories, modulators, and deflectors .
Anti-Inflammatory Activity
While the compound’s primary focus isn’t anti-inflammatory activity, it’s worth noting that related derivatives have been studied for their potential in this area. Synthesized N-2,4-pyrimidine-N-phenyl-N’-phenyl ureas exhibited potent inhibitory effects against LPS-activated TNF-α generation .
Protein Kinase Inhibition
Derivatives of N-((2-(dimethylamino)pyridin-4-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide were evaluated for their effects on protein kinases. The results demonstrated activity against a panel of protein kinases, which could be relevant for drug discovery and targeted therapies .
properties
IUPAC Name |
N-[[2-(dimethylamino)pyridin-4-yl]methyl]-7-methoxy-5-oxo-2,3-dihydro-1H-indolizine-8-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3/c1-21(2)15-9-12(6-7-19-15)11-20-18(24)17-13-5-4-8-22(13)16(23)10-14(17)25-3/h6-7,9-10H,4-5,8,11H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWZVMPQSBYVKFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC(=C1)CNC(=O)C2=C3CCCN3C(=O)C=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2-(dimethylamino)pyridin-4-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.